Cas no 94078-34-9 (5-(2,6-dichlorophenyl)furan-2-carbaldehyde)

• Product Name: 5-(2,6-dichlorophenyl)furan-2-carbaldehyde
• CAS No: 94078-34-9
• MF: C₁₁H₆Cl₂O₂
• MW: 241.07014131546
• CID: 4789038
• PubChem ID: 2758163
• Update Time: 2026-02-27

5-(2,6-dichlorophenyl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2,6-Dichloro-phenyl)-furan-2-carbaldehyde
• 5-(2,6-dichlorophenyl)furan-2-carbaldehyde
• 94078-34-9

• MDL： MFCD03788952
• Inchi： 1S/C11H6Cl2O2/c12-8-2-1-3-9(13)11(8)10-5-4-7(6-14)15-10/h1-6H
• InChI Key： ZZKLPZGLXLERDB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1=CC=C(C=O)O1)Cl

Computed Properties

• Exact Mass: 239.9744848g/mol
• Monoisotopic Mass: 239.9744848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 30.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 5-(2,6-dichlorophenyl)furan-2-carbaldehyde

Introduction to 5-(2,6-Dichloro-phenyl)-furan-2-carbaldehyde (CAS No. 94078-34-9)

5-(2,6-Dichloro-phenyl)-furan-2-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 94078-34-9, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic aldehyde, featuring a furan core substituted with 2,6-dichlorophenyl and a formyl group at the 2-position, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of chlorine atoms at the 2 and 6 positions enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's molecular structure, characterized by a conjugated system involving the furan ring and the aldehyde functionality, suggests its utility in various chemical transformations. Specifically, the aldehyde group (-CHO) serves as a reactive site for condensation reactions, such as Schiff base formation, while the electron-withdrawing nature of the chlorine substituents influences electrophilic aromatic substitution reactions. This dual reactivity makes 5-(2,6-Dichloro-phenyl)-furan-2-carbaldehyde a promising candidate for developing novel pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological properties of furan derivatives. The furan scaffold is known for its biological activity across multiple therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The introduction of electron-withdrawing groups like chlorine further modulates these properties, potentially enhancing binding affinity to biological targets. For instance, studies have demonstrated that chlorinated furans exhibit enhanced stability against metabolic degradation, a crucial factor in drug design.

One of the most compelling aspects of 5-(2,6-Dichloro-phenyl)-furan-2-carbaldehyde is its role as a key intermediate in synthesizing biologically active compounds. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in cancer progression. The aldehyde group facilitates nucleophilic addition reactions with amines or amides, allowing for the construction of heterocyclic structures that mimic natural product scaffolds. Such derivatives have shown promise in preclinical studies as potential candidates for further development into therapeutic agents.

Moreover, the structural features of 5-(2,6-Dichloro-phenyl)-furan-2-carbaldehyde align well with current trends in drug discovery, particularly in the design of small-molecule inhibitors with high selectivity and potency. The dichlorophenyl moiety enhances lipophilicity while maintaining solubility, critical parameters for oral bioavailability. Additionally, computational studies have suggested that this compound may interact with specific amino acid residues in protein targets through hydrophobic and hydrogen bonding interactions.

The synthesis of 5-(2,6-Dichloro-phenyl)-furan-2-carbaldehyde typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route includes chlorination of a phenyl derivative followed by furan ring formation via cyclization reactions. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups or modify existing ones with high efficiency.

In academic research, this compound has been utilized to explore novel synthetic methodologies and reaction mechanisms. For example, studies have focused on optimizing conditions for its formation to minimize byproducts and improve yields. Such efforts contribute to the broader field of organic chemistry by providing insights into efficient synthetic strategies applicable to other heterocyclic systems.

The pharmaceutical industry has also shown interest in 5-(2,6-Dichloro-phenyl)-furan-2-carbaldehyde due to its potential as a building block for drug candidates. Collaborative efforts between academic institutions and pharmaceutical companies have led to several patents describing its use in developing treatments for neurological disorders and infectious diseases. The compound's ability to undergo further functionalization makes it adaptable to diverse therapeutic needs.

From a chemical biology perspective, understanding the interactions between 5-(2,6-Dichloro-phenyl)-furan-2-carbaldehyde and biological targets is crucial for rational drug design. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate binding modes and identify key residues involved in molecular recognition. These structural insights are essential for optimizing lead compounds into viable drugs.

The environmental impact of synthesizing and handling 5-(2,6-Dichloro-phenyl)-furan-2-carbaldehyde is another consideration that researchers address through green chemistry principles. Efforts are underway to develop more sustainable synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Such initiatives align with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion,5-(2,6-Dichloro-phenyl)-furan-2-carbaldehyde (CAS No. 94078-34-9) represents a valuable compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical transformations and biological activities, making it an indispensable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications for this compound,5-(2,6-Dichloro-phenyl)-furan-2-carbaldehyde is poised to remain at the forefront of drug discovery efforts.